Cas no 1156262-46-2 (methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate)

• Product Name: methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate
• CAS No: 1156262-46-2
• MF: C₁₀H₇BrFNO₂
• MW: 272.07048535347
• MDL: MFCD12174992
• CID: 5242440
• Update Time: 2026-03-08

methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1H-Indole-2-carboxylic acid, 7-bromo-4-fluoro-, methyl ester
• methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate

• MDL： MFCD12174992
• Inchi： 1S/C10H7BrFNO2/c1-15-10(14)8-4-5-7(12)3-2-6(11)9(5)13-8/h2-4,13H,1H3
• InChI Key： UFZKRVQIWFZDNH-UHFFFAOYSA-N
• SMILES： N1C2=C(C(F)=CC=C2Br)C=C1C(OC)=O

Additional information on methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate

Comprehensive Overview of Methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate (CAS No. 1156262-46-2)

Methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate (CAS No. 1156262-46-2) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This indole derivative is characterized by its unique molecular structure, featuring a bromine substitution at the 7-position and a fluorine atom at the 4-position of the indole ring. The methyl ester group at the 2-position further enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The compound's CAS number 1156262-46-2 serves as a critical identifier in regulatory and commercial databases, ensuring precise tracking in global supply chains. Researchers and manufacturers often search for "methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate synthesis" or "CAS 1156262-46-2 applications" to explore its potential in drug discovery and material science. Recent trends highlight its role in developing kinase inhibitors and antiviral agents, aligning with the growing demand for novel therapeutics.

From a structural perspective, the presence of both bromo and fluoro substituents introduces electron-withdrawing effects, which can influence the compound's reactivity in cross-coupling reactions like Suzuki-Miyaura or Buchwald-Hartwig couplings. These transformations are pivotal for constructing complex heterocycles, a topic frequently queried in academic forums and patent literature. Keywords such as "indole-2-carboxylate derivatives" and "halogenated indole synthesis" reflect the compound's relevance in modern organic chemistry.

In the context of sustainability, methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate is also studied for its potential in green chemistry applications. Researchers are investigating solvent-free reactions or catalytic methods to reduce waste, addressing the industry's shift toward eco-friendly synthesis. Searches for "green synthesis of halogenated indoles" or "CAS 1156262-46-2 environmental impact" underscore this evolving focus.

Analytical techniques such as NMR spectroscopy, HPLC, and mass spectrometry are routinely employed to characterize this compound. Quality control protocols often reference "methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate purity analysis" to ensure compliance with pharmaceutical standards. The compound's stability under various storage conditions is another area of interest, particularly for logistics and long-term research use.

Beyond pharmaceuticals, CAS 1156262-46-2 has exploratory applications in materials science, such as organic semiconductors or fluorescent probes. Queries like "indole-based electronic materials" or "fluorinated indole properties" highlight interdisciplinary curiosity. Its versatility positions it as a candidate for innovation in multiple high-tech sectors.

In summary, methyl 7-bromo-4-fluoro-1H-indole-2-carboxylate (CAS No. 1156262-46-2) is a multifaceted compound with broad utility in cutting-edge research. Its synthesis, applications, and environmental considerations align with contemporary scientific priorities, making it a subject of enduring relevance. For further details, consult peer-reviewed journals or specialized chemical catalogs that feature indole derivatives and their transformative potential.